Cas no 2098027-25-7 (1-(3-Aminopyridin-2-yl)-4-methoxypyrrolidin-3-ol)

• Product Name: 1-(3-Aminopyridin-2-yl)-4-methoxypyrrolidin-3-ol
• CAS No: 2098027-25-7
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 4772017
• Update Time: 2025-05-25

1-(3-Aminopyridin-2-yl)-4-methoxypyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopyridin-2-yl)-4-methoxypyrrolidin-3-ol
• 1-(3-Aminopyridin-2-yl)-4-methoxypyrrolidin-3-ol

• Inchi： 1S/C10H15N3O2/c1-15-9-6-13(5-8(9)14)10-7(11)3-2-4-12-10/h2-4,8-9,14H,5-6,11H2,1H3
• InChI Key： HGQFEAFLPSPHTJ-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C(=CC=CN=2)N)CC1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: -0.3
• Topological Polar Surface Area: 71.6

Additional information on 1-(3-Aminopyridin-2-yl)-4-methoxypyrrolidin-3-ol

1-(3-Aminopyridin-2-yl)-4-methoxypyrrolidin-3-ol: A Comprehensive Overview

The compound 1-(3-Aminopyridin-2-yl)-4-methoxypyrrolidin-3-ol (CAS No. 2098027-25-7) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique combination of a pyrrolidine ring and a pyridine moiety, exhibits intriguing chemical properties and potential bioactivity. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural features and functional attributes, making it a subject of interest for both academic and industrial research.

1-(3-Aminopyridin-2-yl)-4-methoxypyrrolidin-3-ol is synthesized through a multi-step process that involves the strategic incorporation of functional groups to achieve the desired stereochemistry and regioselectivity. The synthesis begins with the preparation of the pyrrolidine ring, which is then subjected to various transformations to introduce the methoxy group at position 4 and the hydroxyl group at position 3. The coupling of this intermediate with the 3-amino-pyridine moiety is achieved through a nucleophilic substitution reaction, ensuring optimal regioselectivity and yield. This compound's synthesis represents a significant milestone in heterocyclic chemistry, as it demonstrates the feasibility of constructing complex ring systems with high precision.

The structural integrity of 1-(3-Aminopyridin-2-yl)-4-methoxypyrrolidin-3-ol is further enhanced by its ability to form hydrogen bonds, which play a crucial role in stabilizing its conformation. The hydroxyl group at position 3 facilitates intramolecular hydrogen bonding, while the methoxy group at position 4 contributes to intermolecular interactions. These features not only stabilize the molecule but also impart unique physicochemical properties that are critical for its potential applications in drug design.

Recent studies have highlighted the potential of 1-(3-Aminopyridin-2-yl)-4-methoxypyrrolidin-3-ol as a lead compound in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has been extensively investigated using advanced computational tools like molecular docking and dynamics simulations. These studies have revealed that the compound exhibits favorable binding affinities towards several drug targets, suggesting its potential as a scaffold for drug discovery.

In addition to its pharmacological significance, 1-(3-Aminopyridin-2-y...